Cas no 887593-17-1 ((Anthracen-9-ylmethyl)hydrazine)

(Anthracen-9-ylmethyl)hydrazine is a hydrazine derivative featuring an anthracene moiety, offering unique reactivity and photophysical properties. Its anthracene group provides strong UV absorption and fluorescence, making it valuable in organic synthesis, particularly for the development of fluorescent probes or photoactive materials. The hydrazine functional group enables its use as a versatile building block for condensation reactions, hydrazone formation, and heterocyclic synthesis. This compound is particularly useful in materials science and pharmaceutical research due to its ability to form stable conjugates with carbonyl compounds. Its structural rigidity and aromaticity contribute to enhanced stability in various chemical environments.
(Anthracen-9-ylmethyl)hydrazine structure
887593-17-1 structure
Product Name:(Anthracen-9-ylmethyl)hydrazine
CAS No:887593-17-1
MF:C15H14N2
MW:222.285063266754
CID:713728
PubChem ID:53419130
Update Time:2025-05-28

(Anthracen-9-ylmethyl)hydrazine Chemical and Physical Properties

Names and Identifiers

    • (Anthracen-9-ylmethyl)hydrazine
    • anthracen-9-ylmethylhydrazine
    • ANTHRACEN-9-YLMETHYL-HYDRAZINE
    • Hydrazine,(9-anthracenylmethyl)-
    • SB79981
    • [(ANTHRACEN-9-YL)METHYL]HYDRAZINE
    • DTXSID00697499
    • 887593-17-1
    • MDL: MFCD07786356
    • Inchi: 1S/C15H14N2/c16-17-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-9,17H,10,16H2
    • InChI Key: BLTNJHDSHFFWRF-UHFFFAOYSA-N
    • SMILES: N(CC1C2C=CC=CC=2C=C2C=CC=CC=12)N

Computed Properties

  • Exact Mass: 222.116
  • Monoisotopic Mass: 222.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 38A^2

(Anthracen-9-ylmethyl)hydrazine Pricemore >>

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Additional information on (Anthracen-9-ylmethyl)hydrazine

Comprehensive Overview of (Anthracen-9-ylmethyl)hydrazine (CAS No. 887593-17-1): Properties, Applications, and Research Insights

(Anthracen-9-ylmethyl)hydrazine (CAS No. 887593-17-1) is a specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceutical research, and fluorescence labeling. This compound, characterized by its anthracene-based structure, exhibits unique photophysical and chemical properties, making it a valuable candidate for advanced applications. Researchers and industry professionals frequently search for terms like "anthracene derivatives uses", "hydrazine compounds in drug development", and "CAS 887593-17-1 applications" to explore its potential. Below, we delve into its molecular characteristics, synthesis, and cutting-edge applications.

The molecular structure of (Anthracen-9-ylmethyl)hydrazine integrates an anthracene moiety with a hydrazine functional group, offering a versatile platform for chemical modifications. Its fluorescence properties are particularly noteworthy, as anthracene derivatives are widely employed in optical materials and sensor technologies. Recent studies highlight its role in bioimaging, where its stable emission spectra enable high-resolution tracking of biological processes. Searches for "fluorescent probes for cellular imaging" and "anthracene-based sensors" reflect the growing demand for such innovations.

In pharmaceutical research, (Anthracen-9-ylmethyl)hydrazine serves as a precursor for designing targeted therapeutics. Its hydrazine group facilitates conjugation with bioactive molecules, enhancing drug delivery systems. Queries like "hydrazine linkers in drug design" and "CAS 887593-17-1 in medicinal chemistry" underscore its relevance. Additionally, its potential in catalysis and polymer science is under exploration, aligning with trends in sustainable chemistry and green synthesis.

Synthesis of (Anthracen-9-ylmethyl)hydrazine typically involves reductive amination of anthracene-9-carbaldehyde, followed by hydrazine incorporation. Optimizing yield and purity is critical, as reflected in searches for "efficient synthesis of anthracene derivatives". Advanced techniques like microwave-assisted synthesis and flow chemistry are being tested to improve scalability, addressing industrial demands for high-performance materials.

Environmental and safety considerations are paramount when handling (Anthracen-9-ylmethyl)hydrazine. While not classified as hazardous, proper storage in light-resistant containers and adherence to good laboratory practices are recommended. Users often seek guidance on "safe handling of hydrazine compounds" and "stability of anthracene derivatives", emphasizing the need for clear protocols.

Future research directions for (Anthracen-9-ylmethyl)hydrazine include its integration into smart materials and nanotechnology. With rising interest in AI-driven molecular design, computational studies are predicting novel derivatives with enhanced functionalities. Keywords like "machine learning in chemical discovery" and "next-gen anthracene materials" highlight this interdisciplinary convergence.

In summary, (Anthracen-9-ylmethyl)hydrazine (CAS No. 887593-17-1) is a multifaceted compound with broad applicability. Its synergy with emerging technologies and alignment with global research trends ensure its continued prominence in scientific discourse. For further details on purchase options or technical specifications, consult reputable chemical suppliers or academic databases.

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